Cas no 2639374-69-7 (rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo2.2.1heptane-7-carboxylate)

rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo2.2.1heptane-7-carboxylate structure
2639374-69-7 structure
Product Name:rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo2.2.1heptane-7-carboxylate
CAS No:2639374-69-7
MF:C9H14FNO2
MW:187.211366176605
CID:5639252
PubChem ID:165897437
Update Time:2025-05-19

rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27783205
    • 2639374-69-7
    • rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
    • rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo2.2.1heptane-7-carboxylate
    • Inchi: 1S/C9H14FNO2/c1-2-13-9(12)7-5-3-6(10)8(7)11-4-5/h5-8,11H,2-4H2,1H3/t5-,6-,7-,8-/m1/s1
    • InChI Key: UITKNAUMRAETSF-WCTZXXKLSA-N
    • SMILES: F[C@@H]1C[C@@H]2CN[C@H]1[C@@H]2C(=O)OCC

Computed Properties

  • Exact Mass: 187.10085685g/mol
  • Monoisotopic Mass: 187.10085685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.3Ų

rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo2.2.1heptane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27783205-0.05g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
0.05g
$1308.0 2025-03-19
Enamine
EN300-27783205-0.1g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
0.1g
$1371.0 2025-03-19
Enamine
EN300-27783205-0.25g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
0.25g
$1432.0 2025-03-19
Enamine
EN300-27783205-0.5g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
0.5g
$1495.0 2025-03-19
Enamine
EN300-27783205-1.0g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
1.0g
$1557.0 2025-03-19
Enamine
EN300-27783205-2.5g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
2.5g
$3051.0 2025-03-19
Enamine
EN300-27783205-5.0g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
5.0g
$4517.0 2025-03-19
Enamine
EN300-27783205-10.0g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7 95.0%
10.0g
$6697.0 2025-03-19
Enamine
EN300-27783205-1g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7
1g
$1557.0 2023-09-09
Enamine
EN300-27783205-5g
rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate
2639374-69-7
5g
$4517.0 2023-09-09

Additional information on rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo2.2.1heptane-7-carboxylate

Comprehensive Overview of rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2639374-69-7)

The compound rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2639374-69-7) is a fluorinated bicyclic derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 2-azabicyclo[2.2.1]heptane core and fluoro substitution, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability and metabolic stability. The rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate aligns with this trend, as the fluoro group improves its pharmacokinetic properties. This compound is often explored in the context of enzyme inhibition and receptor modulation, making it a hotspot for medicinal chemistry studies. Its CAS No. 2639374-69-7 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate involves multi-step organic transformations, including asymmetric hydrogenation and fluorination. These methods are critical for achieving high enantiomeric purity, a key factor in its pharmacological efficacy. The compound’s bicyclic framework is also a subject of interest in computational chemistry, where molecular docking studies predict its interactions with biological targets. Such insights are invaluable for designing next-generation therapeutics.

From an industrial perspective, scalability and cost-effectiveness are major considerations for rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate. Innovations in continuous flow chemistry and green solvents are being applied to optimize its production. These advancements address environmental concerns while meeting the demand for high-purity intermediates. The compound’s CAS No. 2639374-69-7 is often associated with patents and proprietary technologies, highlighting its commercial potential.

Another area of interest is the compound’s role in chiral synthesis. The presence of multiple stereocenters in rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate allows for diverse derivatization, enabling the creation of libraries for high-throughput screening. This versatility is particularly valuable in fragment-based drug design, where small molecules serve as building blocks for larger pharmacophores.

In summary, rac-ethyl (1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2639374-69-7) represents a cutting-edge tool in modern chemistry and drug development. Its structural uniqueness, combined with its applicability in fluorinated drug candidates and chiral intermediates, ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.